Cas no 1049404-04-7 (1-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}methanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}methanesulfonamide
• CAS No: 1049404-04-7
• MF: C₁₇H₁₇F₂NO₂S
• MW: 337.384190320969
• CID: 6103932
• PubChem ID: 42269766
• Update Time: 2025-10-21

1-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}methanesulfonamide
• 1-(4-fluorophenyl)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)methanesulfonamide
• F5267-0488
• 1-(4-fluorophenyl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]methanesulfonamide
• AKOS024504539
• 1049404-04-7

• Inchi： 1S/C17H17F2NO2S/c18-15-5-1-13(2-6-15)11-23(21,22)20-12-17(9-10-17)14-3-7-16(19)8-4-14/h1-8,20H,9-12H2
• InChI Key： WXVJOKGUTGPZEX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(NCC1(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 337.09480628g/mol
• Monoisotopic Mass: 337.09480628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}methanesulfonamide

1-(4-Fluorophenyl)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}methanesulfonamide: A Comprehensive Overview

1-(4-Fluorophenyl)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}methanesulfonamide, identified by the CAS Registry Number 1049404-04-7, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a methanesulfonamide group attached to a cyclopropyl ring substituted with a 4-fluorophenyl moiety. The presence of the fluorine atom in the aromatic ring introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the cyclopropyl derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in constructing the cyclopropane ring with high precision. These methods are not only environmentally friendly but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 1-(4-Fluorophenyl)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}methanesulfonamide is in drug discovery. The compound serves as a valuable intermediate in the development of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to act as a potent inhibitor of specific enzymes has been validated through extensive in vitro and in vivo studies. For instance, recent research has demonstrated its potential as a kinase inhibitor, which could pave the way for novel cancer treatments.

In addition to its pharmaceutical applications, this compound exhibits interesting properties in materials science. Its unique electronic structure makes it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have explored its role as a building block for constructing π-conjugated systems, which are essential for applications such as flexible displays and solar cells.

The structural features of 1-(4-Fluorophenyl)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}methanesulfonamide also contribute to its stability under various conditions. The cyclopropane ring, despite being strained, provides rigidity to the molecule, enhancing its resistance to thermal degradation. This property is advantageous in industrial settings where high temperatures are involved during processing or storage.

Recent studies have also highlighted the importance of fluorinated compounds like this one in addressing global health challenges. Fluorine's ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME) makes it an invaluable element in drug design. By incorporating fluorine into key positions within the molecule, chemists can optimize drug candidates for better efficacy and reduced toxicity.

In conclusion, 1-(4-Fluorophenyl)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}methanesulfonamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a critical component in both academic and industrial settings. As scientific understanding continues to evolve, this compound is expected to play an even more significant role in driving innovation across various fields.